Cas no 683222-21-1 (7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile)

• Product Name: 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile
• CAS No: 683222-21-1
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 6847634
• PubChem ID: 129940555
• Update Time: 2025-07-19

7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DB-429038
• 683222-21-1
• 7-BROMO-3,4-DIHYDRO-1H-2-BENZOPYRAN-1-CARBONITRILE
• 7-bromoisochromane-1-carbonitrile
• SCHEMBL23714909
• EN300-8162606
• 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile

• Inchi： 1S/C10H8BrNO/c11-8-2-1-7-3-4-13-10(6-12)9(7)5-8/h1-2,5,10H,3-4H2
• InChI Key： AWQPCAINJNSYIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C#N)OCC2

Computed Properties

• Exact Mass: 236.97893Da
• Monoisotopic Mass: 236.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Additional information on 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile

Introduction to 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile (CAS No. 683222-21-1) in Modern Chemical Biology

7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile, identified by its unique Chemical Abstracts Service (CAS) number 683222-21-1, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic nitrile derivative has garnered considerable attention due to its structural versatility and potential applications in drug discovery and molecular pharmacology. The compound’s core structure, featuring a benzopyran scaffold with bromine and nitrile functional groups, positions it as a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic pathways.

The benzopyran core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the bromo substituent at the 7-position enhances the compound’s reactivity, making it a versatile precursor for further functionalization via cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations. Additionally, the carbonitrile group at the 1-position introduces polarity and potential hydrogen bonding capabilities, which can modulate binding affinity and selectivity in drug design.

Recent advancements in synthetic methodologies have expanded the utility of 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile. For instance, palladium-catalyzed C-H activation strategies have enabled direct functionalization of the benzopyran ring, streamlining the synthesis of derivatives with tailored properties. These techniques align with the growing emphasis on sustainable chemistry, reducing reliance on pre-functionalized starting materials and minimizing waste.

In the context of drug discovery, this compound has been explored as a building block for kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer and inflammatory diseases. The bromine atom serves as an excellent handle for introducing photoreactive groups or for use in click chemistry applications, facilitating the development of probes for cellular studies. Furthermore, computational modeling studies suggest that modifications to the benzopyran core can fine-tune solubility and metabolic stability, critical factors in pharmaceutical development.

The nitrile group has also been leveraged to develop prodrugs or to introduce bioisosteric replacements that enhance binding interactions. For example, conversion of the nitrile to an amide or carbamate can alter pharmacokinetic profiles while maintaining biological activity. Such transformations underscore the compound’s adaptability in addressing diverse structural and functional requirements in medicinal chemistry.

Emerging research highlights the potential of 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile in modulating central nervous system (CNS) disorders. Preliminary studies indicate that derivatives of this scaffold exhibit neuroprotective effects by interacting with receptors or enzymes involved in neurodegeneration. The benzopyran moiety’s similarity to natural products like flavonoids suggests that it may engage with pathways relevant to neuroinflammation or oxidative stress reduction. These findings are particularly intriguing given the increasing prevalence of CNS-targeting therapies worldwide.

The compound’s applicability extends beyond traditional pharmaceuticals into agrochemicals and material science. Its heterocyclic framework is conducive to designing molecules with specific electronic properties, making it a candidate for organic semiconductors or luminescent materials. Moreover, its stability under various conditions enhances its suitability for industrial applications where chemical robustness is paramount.

Future directions for research on 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile include exploring its role in polymer chemistry and green synthesis. Innovations such as biocatalytic approaches could further optimize its production while reducing environmental impact. Collaborative efforts between academia and industry are essential to translate laboratory findings into scalable processes that meet commercial demands without compromising sustainability.

In conclusion,7-bromo-3,4-dihydro-1H-2-benzopyran-1-carbonitrile (CAS No. 683222-21-1) stands as a cornerstone compound in modern chemical biology. Its structural features offer unparalleled flexibility for drug design, while recent advances in synthetic chemistry continue to unlock new possibilities for its application across multiple disciplines. As research progresses，this compound will undoubtedly remain at the forefront of innovation，driving progress toward novel therapeutics and functional materials.